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Compound of Interest

Compound Name: Radon-222

Cat. No.: B088996 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize

the use of Lucas cells for the measurement of Radon-222 in gas samples.

Frequently Asked Questions (FAQs)
Q1: What is a typical counting efficiency for a Lucas cell?

A1: The counting efficiency of a Lucas cell can vary depending on its design and condition.

Typical efficiencies for the alpha particles from Radon-222 and its progeny are generally in the

range of 63% to 77%.[1] Individual alpha counting efficiencies have been determined to be

approximately 0.76 for Rn-222, 0.77 for Po-218, and 0.91 for Po-214.[1]

Q2: What is an acceptable background count rate for a Lucas cell?

A2: An ideal background count rate for a new or well-maintained Lucas cell is very low, on the

order of 3 counts per day (approximately 0.002 counts per minute).[1] However, with use, the

background will inevitably increase due to the accumulation of long-lived radon daughters.[2][3]

Q3: How long should I wait after sealing the sample in the Lucas cell before counting?

A3: To ensure secular equilibrium is established between Radon-222 and its short-lived decay

products, it is recommended to wait at least 3 to 4 hours after sealing the sample before
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beginning the count.[4][5][6] This allows the radon daughters to reach a state where their decay

rate is equal to that of the parent radon.

Q4: How do environmental factors like pressure and humidity affect measurements?

A4: Atmospheric pressure can influence the counting efficiency. A decrease in efficiency of

about 15% has been observed when atmospheric pressure increases from 827 to 1013 hPa.[7]

It is crucial to calibrate and operate the cells under similar pressure conditions. Humidity can

also affect the collection of radon progeny, potentially impacting the counting efficiency.[8]

Q5: How often should a Lucas cell be calibrated?

A5: It is recommended to calibrate each Lucas cell at least once every 12 months.[9]

Recalibration is also necessary if the cell has been repaired or if routine background checks

indicate a significant change in performance.[2][5]

Troubleshooting Guide
Q1: My background count rate is unacceptably high. What is the cause and how can I fix it?

A1: High background is most often caused by contamination of the cell's interior surfaces with

radon decay products.

Short-Lived Daughters: If the cell was recently used for a high-concentration sample, the

high background may be due to short-lived progeny. Allow the cell to decay for at least 24

hours before reuse.[2]

Long-Lived Daughters (Pb-210, Po-210): Over time, long-lived daughters like Lead-210 and

Polonium-210 plate out on the cell walls, leading to a gradual and persistent increase in

background.[2][3]

Solution: Flush the cell thoroughly with aged, radon-free air or nitrogen, especially after

measuring high-concentration samples.[2] It is also good practice to segregate cells,

reserving those with higher backgrounds for measuring samples expected to have high

radon concentrations.[2]
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Dust and Particulates: Contamination can also occur from dust or other particulates entering

the cell.[2]

Solution: Always use an in-line filter when collecting gas samples to prevent the entry of

dust and radon decay products.[2][10]

Q2: My counting efficiency seems low. What are the potential causes?

A2: Low counting efficiency can stem from several issues:

Leaks: The integrity of the Lucas cell is crucial. A leak will allow the radon sample to escape,

leading to a lower count rate. See Q3 for a leak testing procedure.

Photomultiplier Tube (PMT) or Electronics Malfunction: Ensure the PMT high voltage is set

correctly and that the counting electronics are functioning as expected.

Degraded Scintillator: The zinc sulfide (ZnS(Ag)) coating can degrade over time, reducing its

light output and thus the counting efficiency.

Pressure Mismatch: If the cell was calibrated at a different atmospheric pressure than where

the sample is being measured, it can lead to inaccurate efficiency calculations.[7]

Q3: I suspect my Lucas cell is leaking. How can I test for leaks?

A3: A pressure decay test is a common method to check for leaks.

Procedure:

Connect the Lucas cell to a pressure gauge and a source of clean, dry air or nitrogen.

Slowly pressurize the cell to a value specified by the manufacturer. Do not over-

pressurize, as this can damage the cell.[11]

Allow the pressure to stabilize for a short period.

Isolate the pressure source from the cell.
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Monitor the pressure gauge for any decrease over a set period (e.g., 15-30 minutes).[11] A

stable pressure indicates the cell is airtight, while a drop in pressure signifies a leak.

Data Presentation
Table 1: Typical Performance Characteristics of Lucas Cells

Parameter Typical Value Notes

Counting Efficiency 63% - 77%
Varies with cell design and

age.[1]

Background (New Cell)
~3 counts per day (~0.002

cpm)

Can be significantly higher in

older, frequently used cells.[1]

Cell Volume 150 cm³ (typical) Varies by model.[12]

Scintillator Material Zinc Sulfide (ZnS(Ag))
Coated on the interior surface

of the cell.[10]

Table 2: Influence of Environmental Factors on Lucas Cell Measurements

Factor Effect on Measurement Mitigation Strategy

Atmospheric Pressure

Efficiency decreases by ~15%

with a pressure increase from

827 to 1013 hPa.[7]

Calibrate and measure

samples at similar atmospheric

pressures. Apply correction

factors if necessary.

Humidity

High humidity can affect the

collection of charged radon

progeny (Po-218), potentially

altering the counting efficiency.

[8]

Ensure gas samples are dry or

account for humidity effects in

calibration.

Temperature

Can affect electronic

components and PMT

performance.

Allow the system to stabilize at

a constant operating

temperature.
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Experimental Protocols
Protocol 1: Calibration of Lucas Cells using a Radium-
226 Source
This protocol is based on the emanation method described by the U.S. Environmental

Protection Agency (EPA).[5]

Radon Ingrowth: Use a standard solution of Radium-226. Allow the Radon-222 to emanate

from the solution and reach secular equilibrium with the Radium-226. This typically takes at

least 25-30 days.[4]

System Purge: Connect the emanation flask containing the radium solution to a collection

vessel (e.g., a plastic bag) through a manifold.

Radon Transfer: Evacuate the Lucas cell to be calibrated.

Sample Collection: Using a controlled flow of air or water displacement, purge the radon gas

from the emanation flask into the collection vessel.[5]

Cell Filling: Transfer a known volume of the radon-air mixture from the collection vessel into

the evacuated Lucas cell.

Equilibrium Wait Time: Seal the Lucas cell and allow it to sit for a minimum of 4 hours to

establish secular equilibrium between Radon-222 and its decay products.[5]

Counting: Place the Lucas cell on the photomultiplier tube (PMT) assembly and count for a

predetermined time (e.g., 400 minutes).[5]

Background Subtraction: Measure the background count rate of the empty cell and subtract

it from the sample count rate.

Calculate Calibration Factor: The calibration factor (e.g., in cpm/Bq) is calculated as the ratio

of the net count rate to the known activity of the radon introduced into the cell, correcting for

radioactive decay to the time of collection.[5]

Repeat: Repeat the calibration at least four times and average the results to obtain a reliable

calibration factor for the cell.[5]
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Protocol 2: Measurement of Radon-222 in a Gas Sample
Cell Preparation: Ensure the Lucas cell is clean, has a known background, and has been

leak-tested.

Sample Collection: Evacuate the Lucas cell. Connect it to the gas source using an in-line

filter to prevent dust and progeny from entering. Open the valve to allow the cell to fill with

the gas sample.

Record Parameters: Record the date, time, and location of the sample collection.

Equilibrium Wait Time: Seal the cell and wait for at least 3-4 hours to allow for the ingrowth of

radon progeny to equilibrium.[6]

Counting: Place the cell in the counter and acquire data for a sufficient time to achieve the

desired statistical uncertainty.

Calculation: Use the net count rate (sample counts - background counts), the cell's

calibration factor, and the volume of the cell to calculate the Radon-222 concentration in the

gas sample. Account for the decay of radon between the time of collection and the time of

counting.
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Caption: Experimental workflow for Radon-222 measurement.
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Caption: Troubleshooting workflow for high background counts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

